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Compound of Interest

Compound Name: Beht triflate

CAS No.: 3075704-21-8

Cat. No.: B16301038

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and safe handling procedures for

(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, commonly known as BEHT
triflate. This novel Mitsunobu-type reagent offers significant advantages in synthetic and

medicinal chemistry for the mild and stereospecific SN2 substitution of alcohols.
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Property Value

Chemical Name

(1,2-

Bis(ethoxycarbonyl)hydrazineyl)triphenylphosph

onium trifluoromethanesulfonate

Common Name BEHT Triflate

CAS Number 3075704-21-8

Molecular Formula C₂₅H₂₆F₃N₂O₇PS

Molecular Weight 586.52 g/mol

Structure

A phosphonium salt consisting of a (1,2-

Bis(ethoxycarbonyl)hydrazineyl)triphenylphosph

onium cation and a trifluoromethanesulfonate

(triflate) anion.

Stability Profile
BEHT triflate is characterized as a white, crystalline solid that is both air-stable and non-

explosive. It has been reported to be bench-stable for over a year, indicating good long-term

stability under standard laboratory conditions.

Thermal Stability
While detailed quantitative thermal decomposition data is not readily available in the literature,

qualitative assessments indicate good thermal stability. Phosphonium salts, in general, exhibit

high thermal stability, with many being stable up to 200-300°C. The stability is often influenced

more by the anion than the phosphonium cation.

Chemical Stability & Incompatibilities
BEHT triflate's reactivity is central to its function as a Mitsunobu reagent. Its stability is

therefore dependent on the surrounding chemical environment.

Solvents: The reagent shows optimal performance in dry chlorinated solvents such as

dichloromethane (DCM) and 1,2-dichloroethane (DCE). Reactions in polar aprotic solvents

like acetonitrile (MeCN) and dimethylformamide (DMF) have been reported to result in lower
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yields and/or loss of stereospecificity, suggesting potential degradation or undesired side

reactions.

Moisture: As with many reagents used in moisture-sensitive reactions, BEHT triflate should

be protected from humidity to prevent hydrolysis. The triflate anion can react with water to

release triflic acid, which could potentially affect reaction outcomes.

Bases: The presence of a non-nucleophilic base, such as N,N-diisopropylethylamine

(DIPEA), is required for the activation of the alcohol substrate in the Mitsunobu reaction.

Incompatible Materials: Avoid strong oxidizing agents.

The table below summarizes the solvent compatibility based on reported reaction efficiencies.

Solvent Reaction Efficiency

Dichloromethane (DCM) Optimal

1,2-Dichloroethane (DCE) Optimal

Toluene Reduced Yield

Tetrahydrofuran (THF) Reduced Yield

Acetonitrile (MeCN) Reduced Yield & Stereospecificity

Dimethylformamide (DMF) Reduced Yield & Stereospecificity

Handling and Safety Precautions
BEHT triflate is a hazardous substance and should be handled with appropriate safety

measures in a well-ventilated area, preferably a chemical fume hood.

GHS Hazard Classification
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Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Irritation H319: Causes serious eye irritation

Specific target organ toxicity, single exposure H335: May cause respiratory irritation

Recommended Personal Protective Equipment (PPE)
Protection Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile or

neoprene) and a lab coat.

Respiratory Protection
Use in a well-ventilated area. If dust is

generated, a respirator may be necessary.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place. For long-term

storage, refrigeration at 4°C under a nitrogen atmosphere is recommended. Keep away from

incompatible materials such as strong oxidizing agents and moisture.

Spill and Disposal Procedures
Spill: In case of a spill, avoid generating dust. Sweep up the solid material and place it in a

suitable container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
Synthesis of BEHT Triflate
The synthesis of BEHT triflate is a straightforward procedure involving the reaction of

triphenylphosphine (Ph₃P), diethyl azodicarboxylate (DEAD), and triflic acid (TfOH).
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Starting Materials

Reaction

Product

Triphenylphosphine (Ph₃P)

Mix in CH₂Cl₂ at 0 °C

Diethyl Azodicarboxylate (DEAD) Triflic Acid (TfOH)

BEHT Triflate

Stir for 30 min at rt

Click to download full resolution via product page

Synthesis of BEHT Triflate Workflow.

Procedure:

To a solution of triphenylphosphine (1.0 equiv) in dichloromethane (CH₂Cl₂) at 0 °C, add

diethyl azodicarboxylate (1.0 equiv) dropwise.

After stirring for a few minutes, add triflic acid (1.0 equiv) dropwise.

Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

The product, BEHT triflate, can then be isolated.

General Protocol for Mitsunobu Reaction using BEHT
Triflate
The following is a general procedure for the SN2 substitution of an alcohol using BEHT triflate.
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Reactants

Process

Outcome

Alcohol

Stir in Solvent (e.g., DCE) at rt for 18h

Nucleophile (e.g., Amine) BEHT Triflate Base (e.g., DIPEA)

Substituted Product

Work-up & Purification

Byproducts

Click to download full resolution via product page

General Mitsunobu Reaction Workflow using BEHT Triflate.

Procedure:

To a solution of the alcohol (1.0 equiv), nucleophile (1.2 equiv), and BEHT triflate (1.2 equiv)

in a suitable solvent (e.g., DCE), add a base such as DIPEA (1.0 equiv).

Stir the reaction mixture at room temperature for approximately 18 hours.

Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS).

Upon completion, the reaction is quenched, and the product is isolated and purified using

standard laboratory procedures.

Logical Relationship of BEHT Triflate's Utility
The key advantage of BEHT triflate lies in its ability to overcome the pKa limitations of

traditional Mitsunobu reactions, thus expanding the scope of compatible nucleophiles.
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Traditional Mitsunobu Limitation BEHT Triflate Solution Resulting Advantage

Nucleophile pKa ≤ 11 Bypasses pKa Limitationis overcome by Broader Nucleophile Scope
(e.g., primary/secondary amines)

leads to

Click to download full resolution via product page
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BEHT Triflate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16301038/docs#in-depth-technical-guide-stability-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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